Cas no 1246834-24-1 (rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5)

• Product Name: rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5
• CAS No: 1246834-24-1
• MF: C₃₇H₆₅ClO₄
• MW: 609.362611532211
• CID: 1060466
• Update Time: 2025-05-25

rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5 Chemical and Physical Properties

Names and Identifiers

• rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5
• rac-1-Palmitoyl-2-li
• BQELFFWURYQYQN-YWYCTETISA-N

• Inchi： 1S/C37H65ClO4/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-35(33-38)34-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h5,7,11,13,17-18,35H,3-4,6,8-10,12,14-16,19-34H2,1-2H3/b7-5-,13-11-,18-17-
• InChI Key： BQELFFWURYQYQN-SVNQLWEDSA-N
• SMILES： C(OC(=O)CCCCCCCCCCCCCCC)C(OC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC)CCl

Experimental Properties

• Solubility: 氯仿（微溶）、乙酸乙酯（微溶）

rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5 Security Information

• Storage Condition：Refrigerator

Additional information on rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5

Recent Advances in the Study of rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5 and Related Compounds

The compound rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5 (CAS: 1246834-24-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated analog of chloropropanediol esters is of particular interest due to its potential applications in lipid metabolism studies, toxicology, and as an internal standard in mass spectrometry-based assays. The incorporation of deuterium (d5) enhances its utility in quantitative analyses, providing improved accuracy and precision in trace-level detection.

Recent studies have focused on the synthesis and characterization of rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5, with an emphasis on its stability and behavior under various physiological conditions. Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have been employed to evaluate its pharmacokinetic properties and metabolic pathways. These investigations are critical for understanding the compound's role in lipid peroxidation and its implications in oxidative stress-related diseases.

One of the key findings from recent research is the compound's ability to serve as a reliable biomarker for assessing exposure to chloropropanediol esters, which are known to form during food processing and have been linked to potential health risks. The deuterated form (d5) offers distinct advantages in such studies by minimizing interference from endogenous compounds, thereby improving the specificity of measurements. This has significant implications for food safety and regulatory science.

Furthermore, the application of rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5 in mechanistic studies has provided insights into the molecular interactions of chloropropanediol esters with cellular components. Researchers have utilized this compound to explore its binding affinity with proteins and membranes, shedding light on its potential cytotoxic effects. These findings are instrumental in developing strategies to mitigate the adverse effects of chloropropanediol esters in processed foods.

In addition to its analytical and toxicological applications, rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5 has also been investigated for its role in lipidomics. The compound's unique structure and isotopic labeling make it an invaluable tool for profiling lipid species and understanding their dynamic changes in biological systems. Recent advancements in lipidomics have leveraged this compound to achieve higher sensitivity and resolution in lipid identification and quantification.

Looking ahead, ongoing research aims to expand the utility of rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5 in clinical and environmental studies. Its potential as a diagnostic marker for lipid-related disorders and as a probe for environmental contaminant monitoring is currently under exploration. Collaborative efforts between academia and industry are expected to drive further innovations in this area, paving the way for novel applications in health and safety.

In conclusion, the study of rac-1-Palmitoyl-2-linolenoyl-3-chloropropanediol-d5 represents a vibrant and rapidly evolving field within chemical biology and pharmaceutical research. Its multifaceted applications—from analytical chemistry to toxicology and lipidomics—highlight its importance as a research tool. As new methodologies and technologies emerge, the compound's role in advancing scientific knowledge and improving public health will undoubtedly continue to grow.